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Compound of Interest

Compound Name: Thiamine Nitrate

Cat. No.: B057830

An In-depth Technical Guide to the Safety, Toxicity, and Handling of Thiamine Nitrate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, toxicity profile, and
handling guidelines for thiamine nitrate (Vitamin B1 Mononitrate). The information is compiled
from regulatory assessments, safety data sheets, and scientific literature to support its use in
research and pharmaceutical development.

Chemical and Physical Properties

Thiamine nitrate is the mononitrate salt of thiamine (Vitamin B1). It is a more stable form than
thiamine hydrochloride and is commonly used in pharmaceuticals and fortified foods.[1]
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Property Value Reference
CAS Number 532-43-4 [2]
EC Number 208-537-4 [2]
Molecular Formula C12H17N504S [2]

Physical State

White to yellow crystalline

powder

[3]

2.7 g/100 mL in water at 20°C.

Solubility Solutions at pH 4.0 show [3]
greater stability.
Considered stable under
- normal conditions. More stable
Stability [4]

than thiamine hydrochloride.

Protect from light.

Incompatibilities

Strong oxidizing agents.

[5]

Decomposition

Fire or decomposition may
produce toxic gases, including
carbon oxides, nitrogen

oxides, and sulfur oxides.

[5]

Mechanism of Action: Thiamine Metabolic Pathway

Thiamine is an essential micronutrient that, in its active form, thiamine diphosphate (TDP), acts

as a critical coenzyme for several key enzymes in carbohydrate and amino acid metabolism.[6]

Its role is central to cellular energy production.

Upon absorption, thiamine is converted to its active forms, primarily Thiamine Diphosphate

(TDP), also known as Thiamine Pyrophosphate (TPP). This conversion is catalyzed by

thiamine pyrophosphokinase.[7][8] TDP serves as a cofactor for enzymes essential to the citric

acid cycle and the pentose phosphate pathway, including:

o Pyruvate Dehydrogenase Complex (PDH): Links glycolysis to the citric acid cycle by

converting pyruvate to acetyl-CoA.[6][8]
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o 0-Ketoglutarate Dehydrogenase Complex (KGDHC): A key enzyme within the citric acid

cycle.[6][8]

e Branched-chain a-ketoacid Dehydrogenase Complex (BCKDC): Involved in the catabolism of
branched-chain amino acids (leucine, isoleucine, and valine).[6]

o Transketolase (TK): A crucial enzyme in the pentose phosphate pathway, which produces

NADPH and the precursor for nucleotide synthesis.[6]

A deficiency in thiamine impairs these pathways, leading to insufficient energy production and
the buildup of toxic byproducts like lactate, which particularly affects tissues with high energy

demands, such as the nervous system and heart.[8]
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Figure 1: Simplified Thiamine Metabolic Pathway
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Figure 1: Simplified Thiamine Metabolic Pathway

Toxicological Profile

Thiamine nitrate exhibits a very low toxicity profile across acute and repeated-dose studies.
The U.S. Food and Drug Administration (FDA) lists thiamine mononitrate as Generally
Recognized as Safe (GRAS) for its intended use as a direct food substance.[3]

Acute Toxicity

Acute toxicity studies indicate a low level of hazard. The oral LD50 in mice is greater than
5,000 mg/kg, and no adverse effects were observed at this dose.[3]

Species Route LD50 Reference
Mouse Oral > 5,000 mg/kg [3]
Mouse Intraperitoneal 387 mg/kg [5]
Mouse Intravenous 84 mg/kg [5]
Rat Oral 15,900 mg/kg [4]
Rabbit Intravenous 113 mg/kg [5]
Dog Intravenous 350 mg/kg [5]

Irritation and Sensitization

o Skin Irritation: Thiamine nitrate is not considered a skin irritant.[3][5] In a study on rabbits
using a 20% solution, no dermal irritation was observed.[3]

o Eye Irritation: It is classified as mildly irritating to the eyes.[3] A study in rabbits with a 2.5%
solution resulted in temporary redness in some animals, which resolved within 24 hours.[3]
However, other sources classify it as a serious eye irritant, warranting the use of eye
protection during handling.[9]
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» Sensitization: While some safety data sheets state no known sensitizing effects, thiamine is
generally considered a potential sensitizer, particularly through inhalation of dust.[3][5] The
European Food Safety Authority (EFSA) regards it as a skin and respiratory sensitiser.[3]

Repeated-Dose Toxicity

No adverse effects have been observed in repeated-dose studies.[3]

e In a 7-day study, mice administered 5,000 mg/kg/day via gavage showed no adverse effects.

[3]

 In longer-term studies in rats (4 to 20 weeks), no toxicity was observed at doses up to 1,500
mg/kg/day.[3]

Due to the lack of observed toxicity at high doses, a No-Observed-Adverse-Effect-Level
(NOAEL) for risk assessment purposes has not been identified by regulatory bodies like the
U.S. Environmental Protection Agency (EPA).[3][10]

Mutagenicity and Carcinogenicity

o Mutagenicity: Thiamine nitrate is not expected to be mutagenic; it has produced negative
results in mutagenicity studies such as the Ames assay.[3]

o Carcinogenicity: It is not expected to be carcinogenic and is not listed as a carcinogen by
IARC, NTP, or OSHA.[3][5]

Experimental Protocols

Toxicological assessments of thiamine nitrate follow standardized methodologies, such as the
OECD Guidelines for the Testing of Chemicals. These protocols ensure data reliability and

animal welfare.

Generalized Workflow for Toxicity Testing

The workflow for assessing the toxicity of a substance like thiamine nitrate involves a
stepwise approach, starting with existing data analysis and progressing to in vivo tests only
when necessary.
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Figure 2: Generalized Workflow for Toxicity Assessment

Acute Oral Toxicity - Acute Toxic Class Method (Based
on OECD 423)

» Objective: To determine the acute oral toxicity and classify the substance.

e Principle: A stepwise procedure using a small number of animals per step. Depending on

mortality or morbidity, further groups may be dosed at higher or lower fixed dose levels (e.g.,

300, 2000, 5000 mg/kg).

» Animal Model: Typically, young adult female rats (e.g., Wistar strain).
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o Methodology:
o Animals are fasted prior to dosing.

o The test substance (thiamine nitrate) is administered in a single dose by oral gavage.
The vehicle is typically water.

o A starting dose (e.g., 2000 mg/kg) is selected based on existing data. A group of 3 animals
is dosed.

o Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes,
respiration, autonomic/CNS effects), and body weight changes for at least 14 days.

o If mortality is observed, the test is repeated at a lower dose level. If no mortality occurs,
the test may be repeated at a higher dose level to confirm low toxicity.

[¢]

At the end of the observation period, all surviving animals are subjected to gross necropsy.

o Outcome: The method allows for classification of the substance into a GHS category based
on the observed outcomes. For thiamine nitrate, this method confirms an LD50 > 5000
mg/kg.[3]

Acute Dermal Irritation/Corrosion (Based on OECD 404)
¢ Objective: To assess the potential for dermal irritation or corrosion.
o Animal Model: Healthy young adult albino rabbits.
o Methodology:
o The day before the test, the fur is clipped from the dorsal area of the trunk of the animal.

o A 0.5 g dose of the test substance (moistened with a small amount of water to form a
paste) is applied to a small area (~6 cm?) of intact skin.

o The test site is covered with a gauze patch and a semi-occlusive dressing for a 4-hour
exposure period.
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o After 4 hours, the dressing is removed, and the skin is gently cleaned to remove any
residual substance.

o The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

o Dermal reactions are scored according to a standardized grading scale (e.g., O=none,
4=severe).

o Outcome: Thiamine nitrate produces no significant irritation, with irritation scores of 0.[3]

Acute Eye Irritation/Corrosion (Based on OECD 405)

o Objective: To assess the potential for eye irritation or corrosion.
o Animal Model: Healthy young adult albino rabbits.
o Methodology:

o The test substance (typically 0.1 mL of a solution or 0.1 g of a solid) is applied in a single
dose into the conjunctival sac of one eye of the animal. The other eye remains untreated
and serves as a control.

o The eyelids are held together for about one second to prevent loss of the material.

o The eyes are examined for ocular lesions (in the cornea, iris, and conjunctiva) at 1, 24, 48,
and 72 hours after application.

o Observations are scored based on a standardized scale (e.g., for corneal opacity, iris
lesions, redness, and chemosis of the conjunctiva).

(¢]

The reversibility of any observed lesions is monitored for up to 21 days.
o Outcome: Thiamine nitrate is found to be a mild, temporary irritant.[3]

Handling and Safety Guidelines

While thiamine nitrate has a low toxicity profile, prudent laboratory practices should always be
followed.
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Engineering Controls

e Use in a well-ventilated area. Local exhaust ventilation is recommended to control dust
generation.[9]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[9]
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[9]

o Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved
particulate respirator should be used.[5]

Handling and Storage

» Handling: Avoid contact with skin and eyes. Avoid generating dust. Wash hands thoroughly
after handling.[9]

o Storage: Store in a tightly closed container in a dry, well-ventilated place. Protect from light.

[4119]

First Aid Measures

 After Inhalation: Move person to fresh air. If symptoms persist, consult a physician.[5]
o After Skin Contact: Wash off with soap and plenty of water.[5]

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[9]

» After Ingestion: Rinse mouth with water. If symptoms persist, consult a physician.[5]

Conclusion

Thiamine nitrate is a substance with very low acute and chronic toxicity. It is not mutagenic or
carcinogenic and is not a skin irritant, though it can be a mild eye irritant and a potential
sensitizer. Its safety is well-established, as evidenced by its GRAS status with the FDA and
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positive assessments by EFSA. Standard laboratory handling procedures, including the use of
appropriate PPE to avoid eye contact and dust inhalation, are sufficient to ensure safety for
researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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